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Application Notes
Didecyldimethylammonium chloride (DDAC) is a quaternary ammonium compound widely

utilized as a biocide in wood preservation. It is effective against a broad spectrum of wood-

degrading organisms, including fungi and insects. DDAC is frequently used in formulations

such as Alkaline Copper Quaternary (ACQ) and in combination with other biocides like

Disodium Octaborate Tetrahydrate (DOT) to enhance efficacy and penetration into the wood

matrix.[1][2][3]

As a wood preservative, DDAC's primary mechanism of action involves the disruption of cell

membranes of decay organisms, leading to the leakage of essential cell constituents.[4]

However, research also indicates that DDAC can act as a photosensitizer, which may

accelerate wood weathering through enhanced photodegradation, particularly delignification.[5]

This is a critical consideration for wood treated with DDAC that will be exposed to sunlight.

DDAC is applied to wood through various methods, including pressure treatment, immersion,

and dipping, to achieve adequate retention levels for protection in different service conditions.

[1][6] Its efficacy is dependent on the concentration, retention in the wood, and the specific

fungal or insect species being targeted. While effective against many decay fungi, some molds

have shown tolerance and the ability to degrade DDAC, which can reduce its long-term

performance in certain environments.[7][8]
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Quantitative Data Summary
The following tables summarize key quantitative data from research on the efficacy and

application of DDAC in wood preservation.

Table 1: Preservative Retention of ACQ-D (containing DDAC) in Poplar Wood

Treatment Method
Preservative
Concentration (wt.
%)

Preservative
Retention Before
Leaching ( kg/m ³)

Preservative
Retention After
Leaching ( kg/m ³)

Pressure Treatment 1.5 4.89 3.07

Immersion 1.5 3.85 3.11

Injection 1.5 3.78 3.16

Source: Adapted from wood research on ACQ-D leachability.[1]

Table 2: Efficacy of DDAC against Various Fungi in Laboratory Tests

Fungus Species Test Method
DDAC
Concentration

Efficacy/Result

Stachybotrys

chartarum
Wood block test 1.0% Controlled growth

Aspergillus niger Wood block test 1.0% Not as effective

Cladosporium

cladosporioides
Wood block test 1.0% Not as effective

Penicillium

brevicompactum
Wood block test 1.0% Not as effective

Postia placenta Agar plate study 20 ppm 47.5% growth

Brown rot fungi Agar plate study >300 ppm MIC value

White rot fungi Agar plate study 100 to >300 ppm MIC value
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Source: Adapted from studies on the efficacy of various fungicides.[9][10]

Table 3: Field Test Performance of Borate-Treated Wood with DDAC against Termites

Wood Treatment Test Location Evaluation Period
Termite Attack
Rating

2% Borate shell with

DDAC
Japan 10 years

Two samples

moderately or

severely attacked

2% Borate shell with

DDAC
Hawaii 10 years

No significant

difference from other

borate treatments

Source: Adapted from field testing of wood preservatives against subterranean termites.[2][11]

Experimental Protocols
Protocol 1: Agar-Plate Test for Determining Minimum
Inhibitory Concentration (MIC)
This protocol is used to assess the fungitoxicity of DDAC by measuring its effect on the

mycelial growth of wood decay fungi on a nutrient agar medium.

1. Media Preparation: a. Prepare a suitable nutrient medium such as malt extract agar (MEA).

b. Autoclave the medium to sterilize it. c. Cool the agar to approximately 50°C. d. Add the

desired concentrations of DDAC (e.g., expressed as parts per million, ppm) to the molten agar

and mix thoroughly.[12] e. Pour the DDAC-amended agar into sterile Petri dishes and allow

them to solidify.

2. Inoculation: a. Obtain pure cultures of the test fungi (e.g., Trametes versicolor, Gloeophyllum

trabeum, Postia placenta). b. Cut a small plug of mycelium from the edge of an actively growing

culture. c. Place the mycelial plug in the center of the DDAC-amended agar plates.[12] d.

Prepare control plates with no DDAC.
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3. Incubation: a. Incubate the plates at a suitable temperature for fungal growth (e.g., 26°C) for

a period of 3 to 14 days.[12]

4. Data Collection and Analysis: a. Measure the diameter of the fungal colony at regular

intervals. b. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of DDAC

that completely inhibits fungal growth.[12]

Protocol 2: Soil-Block Test for Evaluating Wood
Preservative Efficacy
This protocol determines the effectiveness of DDAC in preventing wood decay by fungi in a

controlled laboratory setting that simulates soil contact.

1. Wood Block Preparation: a. Prepare small blocks of a susceptible wood species (e.g.,

Southern yellow pine, aspen) with dimensions such as 19 x 19 x 19 mm. b. Determine the initial

oven-dry weight of each block.

2. Preservative Treatment: a. Treat the wood blocks with different concentrations of DDAC

solution using a vacuum impregnation method to ensure complete penetration. b. After

treatment, allow the blocks to air-dry and then perform a final oven-drying to determine the

preservative retention.

3. Soil Jar Preparation: a. Place a layer of moist, sterile soil in culture bottles or jars. b. Place a

feeder strip of untreated wood on the soil surface. c. Inoculate the feeder strip with the desired

wood decay fungus. d. Allow the fungus to colonize the feeder strip.

4. Exposure: a. Once the feeder strip is fully colonized, place the DDAC-treated wood blocks

on the surface of the feeder strip. b. Incubate the jars at optimal conditions for fungal growth for

a specified period (e.g., 8-12 weeks).[13]

5. Evaluation: a. At the end of the incubation period, remove the wood blocks and carefully

clean off any surface mycelium. b. Determine the final oven-dry weight of the blocks. c.

Calculate the percentage of weight loss for each block. A lower weight loss indicates higher

efficacy of the preservative.

Protocol 3: Leaching Test
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This protocol is designed to assess the permanence of the DDAC preservative in the wood

when exposed to wetting.

1. Sample Preparation: a. Use wood samples treated with a known retention of DDAC, typically

cut to a specific size (e.g., 20 x 20 x 20 mm).[1]

2. Leaching Procedure: a. Immerse the treated wood samples in a specified volume of distilled

water. b. Periodically, replace the water with fresh distilled water over a set duration (e.g.,

several days or weeks). c. The leaching schedule and water replacement frequency can be

adapted from standardized methods.

3. Analysis: a. After the leaching period, oven-dry the wood samples. b. Determine the final

preservative retention in the wood through chemical analysis (e.g., HPLC).[6] c. The difference

between the initial and final retention indicates the amount of preservative leached from the

wood.
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Caption: Workflow for the Agar-Plate Test to determine the Minimum Inhibitory Concentration

(MIC) of DDAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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